Cas no 1344952-41-5 (4-bromo-2-(1S)-1-hydroxyethylphenol)

• Product Name: 4-bromo-2-(1S)-1-hydroxyethylphenol
• CAS No: 1344952-41-5
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 6372824
• PubChem ID: 29892632
• Update Time: 2025-05-24

4-bromo-2-(1S)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1S)-1-hydroxyethylphenol
• Benzenemethanol, 5-bromo-2-hydroxy-α-methyl-, (αS)-
• (s)-4-Bromo-2-(1-hydroxyethyl)phenol
• 4-bromo-2-[(1S)-1-hydroxyethyl]phenol
• AKOS017359560
• CS-0353915
• EN300-1913375
• 1344952-41-5

• Inchi： 1S/C8H9BrO2/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,10-11H,1H3/t5-/m0/s1
• InChI Key： GYAGFKJTZFIQOE-YFKPBYRVSA-N
• SMILES： [C@H](C1C=C(Br)C=CC=1O)(O)C

Computed Properties

• Exact Mass: 215.97859g/mol
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.606±0.06 g/cm3(Predicted)
• Boiling Point: 280.4±10.0 °C(Predicted)
• pka: 9.47±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 4-bromo-2-(1S)-1-hydroxyethylphenol

4-Bromo-2-(1S)-1-hydroxyethylphenol: A Comprehensive Overview

4-Bromo-2-(1S)-1-hydroxyethylphenol is a structurally unique aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, with its CAS number 1344952-41-5, is characterized by its phenolic structure, a bromine substituent at the 4-position, and a hydroxyl-containing ethyl group at the 2-position. The stereochemistry at the hydroxyl group is specified as (1S), which adds a layer of complexity to its synthesis and potential applications.

The synthesis of 4-bromo-2-(1S)-1-hydroxyethylphenol involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, making it a valuable tool in chiral chemistry. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving efficient coupling reactions that are essential for constructing the phenolic framework.

One of the most promising applications of 4-bromo-2-(1S)-1-hydroxyethylphenol lies in its role as an intermediate in drug discovery. The presence of a phenolic group and a bromine atom provides multiple sites for further functionalization, allowing chemists to explore diverse pharmacophores. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, making them potential candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmaceutical applications, 4-bromo-2-(1S)-1-hydroxyethylphenol has found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts for industrial processes. For instance, researchers have reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, enhancing both the efficiency and selectivity of these reactions.

The environmental impact of 4-bromo-2-(1S)-1-hydroxyethylphenol is another area of active research. Studies have shown that this compound undergoes biodegradation under specific environmental conditions, which is crucial for assessing its safety in industrial and agricultural applications. Regulatory agencies are increasingly focusing on such compounds to ensure they meet stringent environmental standards.

In conclusion, 4-bromo-2-(1S)-1-hydroxyethylphenol stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and functionalization strategies, positions it as a key player in future research and development efforts. As our understanding of this compound continues to grow, so too will its potential to contribute to solving some of the most pressing challenges in science and technology.